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A Historical Overview: From Bleaching Textiles to
Saving Lives
The journey of calcium hypochlorite from an industrial bleaching agent to a cornerstone of

public health disinfection is a testament to scientific inquiry and observation. Its story begins in

the late 18th century, amidst the backdrop of the Industrial Revolution.

Scottish chemist Charles Tennant, in collaboration with Charles Macintosh, developed an

industrial process for manufacturing a stable bleaching powder.[1][2][3][4][5] In 1799, Tennant

was granted a patent for his method of reacting chlorine gas with dry slaked lime (calcium

hydroxide) to produce what became commercially known as "chloride of lime" or bleaching

powder.[2][3][5][6] This invention revolutionized the textile industry by dramatically shortening

the time required for bleaching cloth.[4]

While its initial application was industrial, the disinfectant properties of hypochlorite solutions

soon came to light. The French chemist and pharmacist, Antoine Germain Labarraque, was a

pivotal figure in this transition. In the 1820s, Labarraque began investigating the use of

hypochlorite solutions, including those of calcium and sodium, for disinfection and

deodorization.[7][8] His work in disinfecting animal gut processing facilities, morgues, and

treating gangrenous wounds laid the empirical groundwork for the use of chlorine-based

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12041100?utm_src=pdf-interest
https://ecoloxtech.com/blogs/news/understanding-hypochlorous-acid-a-comprehensive-guide
https://www.gracesguide.co.uk/Charles_Tennant_(1768-1838)
https://www.chemeurope.com/en/encyclopedia/Charles_Tennant.html
http://www.rampantscotland.com/inventors/inventions_bleaching.htm
https://grokipedia.com/page/Charles_Tennant
https://www.gracesguide.co.uk/Charles_Tennant_(1768-1838)
https://www.chemeurope.com/en/encyclopedia/Charles_Tennant.html
https://grokipedia.com/page/Charles_Tennant
https://en.wikipedia.org/wiki/Charles_Tennant
http://www.rampantscotland.com/inventors/inventions_bleaching.htm
https://dbpedia.org/page/Antoine_Germain_Labarraque
https://fr.wikipedia.org/wiki/Antoine_Germain_Labarraque
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12041100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solutions in public health.[9] During the Paris cholera outbreak of 1832, large quantities of

chlorinated lime were used to disinfect the city.[9]

The mid-19th century saw a landmark application of calcium hypochlorite's disinfectant power

in a medical setting. The Hungarian physician Ignaz Semmelweis, working at the Vienna

General Hospital in 1847, observed a stark difference in the mortality rates from puerperal fever

("childbed fever") between two maternity wards.[10][11] He hypothesized that "cadaverous

particles" were being transmitted from the autopsy room to the maternity patients by the hands

of doctors and medical students.[10][11] To combat this, he instituted a mandatory

handwashing policy using a chlorinated lime (calcium hypochlorite) solution.[10][11][12][13][14]

The results were dramatic, with the mortality rate in the doctors' ward plummeting from as high

as 18% to less than 2%.[10] Semmelweis's work, though initially met with resistance, is now

recognized as a foundational moment in the history of antiseptic procedures.

The Chemistry of Disinfection: Unraveling the
Mechanism of Action
The potent antimicrobial activity of calcium hypochlorite stems from its ability to release

hypochlorous acid (HOCl) when dissolved in water.[15] Calcium hypochlorite is a salt with the

chemical formula Ca(OCl)₂.

Upon dissolution in water, it dissociates into calcium ions (Ca²⁺) and hypochlorite ions (OCl⁻).

The hypochlorite ion then exists in equilibrium with hypochlorous acid, with the position of the

equilibrium being pH-dependent.

Chemical Dissociation and Equilibrium in Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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